Cas no 18306-83-7 (1-(Triethoxysilyl)methanamine)

• Product Name: 1-(Triethoxysilyl)methanamine
• CAS No: 18306-83-7
• MF: C₇H₁₉NO₃Si
• MW: 193.316163301468
• CID: 1061544
• PubChem ID: 15433932
• Update Time: 2025-07-14

1-(Triethoxysilyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Triethoxysilyl)methanamine
• 1-(Triethoxysilyl)me
• triethoxysilylmethanamine
• AMinoMethyltriethoxysilane
• DTXSID60572738
• DB-249971
• starbld0007355
• SCHEMBL126820
• (Triethoxysilyl)methanamine
• 18306-83-7
• (aminomethyl)triethoxysilane
• Methanamine, 1-(triethoxysilyl)-
• methane, amino(triethoxysilyl)-

• Inchi： 1S/C7H19NO3Si/c1-4-9-12(7-8,10-5-2)11-6-3/h4-8H2,1-3H3
• InChI Key： ROWWCTUMLAVVQB-UHFFFAOYSA-N
• SMILES： [Si](CN)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 193.11300
• Monoisotopic Mass: 193.11342000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 95.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 175.6±23.0 °C at 760 mmHg
• Flash Point: 60.0±22.6 °C
• PSA: 53.71000
• LogP: 1.65130
• Vapor Pressure: 1.1±0.3 mmHg at 25°C

1-(Triethoxysilyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Triethoxysilyl)methanamine

Professional Introduction to 1-(Triethoxysilyl)methanamine (CAS No. 18306-83-7)

1-(Triethoxysilyl)methanamine, with the chemical formula CAS No. 18306-83-7, is a versatile compound that has garnered significant attention in the field of organic and inorganic chemistry. This compound, characterized by its triethoxysilyl and amine functional groups, serves as a crucial intermediate in the synthesis of various materials, including polymers, coatings, and nanomaterials. Its unique structural properties make it particularly valuable in applications that require surface modification and cross-linking capabilities.

The triethoxysilyl moiety in 1-(triethoxysilyl)methanamine is highly reactive and capable of forming stable bonds with a wide range of substrates, including metals, ceramics, and organic polymers. This reactivity has led to its extensive use in the development of advanced materials such as silicon-based coatings, which exhibit enhanced durability and chemical resistance. Additionally, the amine group provides a site for further functionalization, enabling the creation of complex molecular architectures with tailored properties.

In recent years, 1-(triethoxysilyl)methanamine has been increasingly explored for its potential in biomedical applications. Researchers have leveraged its ability to form covalent bonds with biological molecules to develop novel drug delivery systems and biosensors. For instance, studies have demonstrated its utility in creating polymeric micelles that can encapsulate and release therapeutic agents in a controlled manner. This approach has shown promise in improving the efficacy of treatments for various diseases by enhancing drug bioavailability and targeting specificity.

The compound's role in nanotechnology is another area of significant interest. The surface-modifying properties of 1-(triethoxysilyl)methanamine have been utilized to functionalize nanoparticles for applications such as imaging agents and catalysts. By incorporating this compound into the surface chemistry of nanoparticles, researchers can achieve better dispersion and stability in solvents, which is critical for their performance in catalytic reactions and diagnostic tools. These advancements highlight the compound's importance in developing next-generation nanomaterials with tailored functionalities.

The synthesis of 1-(triethoxysilyl)methanamine typically involves the reaction between methanamine derivatives and triethyl orthosilicate under controlled conditions. This process requires precise control over reaction parameters such as temperature, pH, and stoichiometry to ensure high yield and purity. Recent improvements in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for industrial applications. These advancements underscore the growing demand for high-quality intermediates like 1-(triethoxysilyl)methanamine in various sectors.

In conclusion, 1-(triethoxysilyl)methanamine (CAS No. 18306-83-7) is a multifunctional compound with broad applications across multiple industries. Its unique chemical properties make it indispensable in the development of advanced materials, biomedical devices, and nanotechnology solutions. As research continues to uncover new uses for this compound, its importance is expected to grow even further. The ongoing exploration of its potential benefits underscores its significance as a key intermediate in modern chemistry.